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Compound of Interest

Compound Name: RU 43044

Cat. No.: B1680178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
RU 43044 is a selective glucocorticoid receptor (GR) antagonist utilized in research to

investigate the physiological and pathological roles of glucocorticoids. Proper preparation of a

stock solution is the foundational step for accurate and reproducible in vitro and in vivo

experimental results. These application notes provide a detailed protocol for the preparation of

an RU 43044 stock solution, including its chemical properties, solubility characteristics, and

recommended procedures for dissolution and storage.

Chemical and Physical Properties of RU 43044
A comprehensive understanding of the physicochemical properties of RU 43044 is essential for

its accurate handling and use in experimental settings. Key properties are summarized in the

table below.
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Property Value Reference

CAS Number 136959-96-1 [1][2]

Molecular Formula C₂₉H₃₄O₂ [1]

Molecular Weight 414.58 g/mol [1]

Appearance Solid powder

Purity ≥98% [3]

Solubility
<1 mg/mL (Solvent not

specified)
[3]

Recommended Protocol for Stock Solution
Preparation
Due to its low aqueous solubility, RU 43044 requires an organic solvent for the preparation of a

stock solution. Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a

concentrated stock solution for most biological applications.

Materials:

RU 43044 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/26608
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31372437.htm
https://www.medkoo.com/products/26608
https://www.medkoo.com/products/26608
https://www.mybiosource.com/ru43044-inhibitor/ru-43044/5775882
https://www.mybiosource.com/ru43044-inhibitor/ru-43044/5775882
https://www.benchchem.com/product/b1680178?utm_src=pdf-body
https://www.benchchem.com/product/b1680178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrate Reagents: Allow the RU 43044 powder and DMSO to equilibrate to room

temperature before use. This is particularly important if they have been stored at low

temperatures to prevent condensation.

Weighing RU 43044: Accurately weigh the desired amount of RU 43044 powder using a

calibrated analytical balance in a fume hood or well-ventilated area. For example, to prepare

a 10 mM stock solution, weigh out 4.15 mg of RU 43044.

Dissolution:

Transfer the weighed RU 43044 powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to achieve the desired stock concentration. For a 10

mM stock solution with 4.15 mg of RU 43044, add 1 mL of DMSO.

Vortex the solution thoroughly until the RU 43044 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) may aid in dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years).[3]

Example Calculation for a 10 mM Stock Solution:

Molecular Weight (MW) of RU 43044: 414.58 g/mol

Desired Stock Concentration: 10 mM = 0.010 mol/L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) for 1 mL (0.001 L): 0.010 mol/L x 0.001 L x 414.58 g/mol = 0.0041458 g = 4.15

mg
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Therefore, dissolve 4.15 mg of RU 43044 in 1 mL of DMSO to obtain a 10 mM stock solution.

Experimental Workflow and Logic
The following diagrams illustrate the logical workflow for preparing the RU 43044 stock solution

and a signaling pathway where RU 43044 acts as an antagonist.
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Stock Solution Preparation Workflow

Equilibrate RU 43044 and DMSO to Room Temperature

Weigh RU 43044 Powder

Add Calculated Volume of DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucocorticoid Receptor Signaling Pathway

Glucocorticoid
(e.g., Cortisol)

Glucocorticoid Receptor (GR)
(Cytoplasm)

Binds

RU 43044

Antagonizes

Heat Shock Proteins

Dissociates

Activated GR Dimer
(Nucleus)

Dimerizes &
Translocates

Glucocorticoid
Response Element (GRE)

Binds

Gene Transcription

Regulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of RU
43044 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680178#how-to-prepare-ru-43044-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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